Cas no 28107-59-7 (Butane,tetrachlorohexafluoro- (6CI,9CI))

Butane,tetrachlorohexafluoro- (6CI,9CI) structure
28107-59-7 structure
Product Name:Butane,tetrachlorohexafluoro- (6CI,9CI)
CAS No:28107-59-7
MF:C4Cl4F6
MW:303.845218658447
CID:278624
PubChem ID:559240
Update Time:2025-04-19

Butane,tetrachlorohexafluoro- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Butane,tetrachlorohexafluoro- (6CI,9CI)
    • 1,1,1,2-tetrachloro-2,3,3,4,4,4-hexafluorobutane
    • 1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluorobutane
    • Tetrachlorohexafluorobutane
    • CHEMBL452940
    • DTXSID40339866
    • EINECS 248-847-7
    • 1,2,3,4-Tetrachloro-1,1,2,3,4,4-hexafluorobutane #
    • bisMPA dendrimer
    • FT-0626976
    • Hexafluoro-1,2,3,4-tetrachlorobutane
    • A823748
    • 375-45-1
    • AKOS015852656
    • MFCD00040135
    • 1,2,3,4-tetrachlorohexafluoro-butane
    • Butane, 1,2,3,4-tetrachlorohexafluoro-
    • Butane, 1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro-
    • 1,2,3,4-Tetrachlorohexafluorobutane
    • BS-25118
    • 28107-59-7
    • SCHEMBL710882
    • Inchi: 1S/C4Cl4F6/c5-1(9,3(7,11)12)2(6,10)4(8,13)14
    • InChI Key: IRHYACQPDDXBCB-UHFFFAOYSA-N
    • SMILES: ClC(C(F)(F)Cl)(C(C(F)(F)Cl)(F)Cl)F

Computed Properties

  • Exact Mass: 301.866
  • Monoisotopic Mass: 301.86583
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.756
  • Boiling Point: 131.5°Cat760mmHg
  • Flash Point: 47.9°C
  • Refractive Index: 1.388
  • PSA: 0

Butane,tetrachlorohexafluoro- (6CI,9CI) Related Literature

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